![molecular formula C7H8FN B3359679 5-Ethyl-2-fluoropyridine CAS No. 871325-13-2](/img/structure/B3359679.png)
5-Ethyl-2-fluoropyridine
Overview
Description
5-Ethyl-2-fluoropyridine is a type of fluoropyridine, which are compounds that have interesting and unusual physical, chemical, and biological properties due to the presence of a strong electron-withdrawing substituent in the aromatic ring .
Synthesis Analysis
Fluoropyridines, including this compound, can be synthesized using various methods. One method involves the Umemoto reaction and the Balts-Schiemann reaction . Another method involves the diazotization reaction of corresponding 2-aminopyridines using an HF-pyridine complex .Molecular Structure Analysis
The molecular structure of this compound, like other fluoropyridines, is influenced by the presence of the fluorine atom. Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Chemical Reactions Analysis
Fluoropyridines, including this compound, participate in various chemical reactions. For instance, they can undergo substitution reactions . They are also used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .Physical and Chemical Properties Analysis
Fluoropyridines, including this compound, have interesting and unusual physical, chemical, and biological properties due to the presence of the strong electron-withdrawing substituent in the aromatic ring. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Scientific Research Applications
Modification in Pharmaceuticals
5-Ethyl-2-fluoropyridine has been utilized in the modification of pharmaceutical compounds. For instance, a study demonstrated its use in modifying tetrahydrocarbazoles with the 2-(5-fluoropyridin-3-yl)ethyl fragment. This modification technique was explored for its influence on neuronal NMDA-receptors, indicating potential applications in neuropharmacology (Sokolov et al., 2014).
Radiopharmaceuticals and Medical Imaging
This compound derivatives, such as fluoropyridines labeled with fluorine-18, have found applications in Positron Emission Tomography (PET) imaging. These compounds can be used to create radiotracers for medical diagnostics, offering enhanced stability and improved methods of preparation (Carroll et al., 2007).
Antagonists in Neuropsychiatric Disorders
Research into this compound derivatives has also led to the development of compounds with potential use in treating neuropsychiatric disorders. For example, certain derivatives have shown to be selective and high-affinity antagonists of the 5-HT1A receptor, a target in various psychiatric and neurological disorders (García et al., 2014).
Chemical Reactivity Studies
The reactivity of this compound has been a subject of study in chemical kinetics. Investigations into the nucleophilic substitution reactions of fluoropyridines provide insights into their chemical behavior and potential applications in synthetic chemistry (Schlosser & Rausis, 2005).
Synthesis of Antibacterial Agents
Compounds related to this compound have been utilized in synthesizing key intermediates for antibacterial agents. For example, the synthesis of ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxo-propionate, a crucial step in the production of quinolone antibacterial agents, highlights its significance in pharmaceutical manufacturing (Qiu-feng, 2005).
Safety and Hazards
Future Directions
Fluoropyridines, including 5-Ethyl-2-fluoropyridine, have potential applications in various fields. They are used in the synthesis of pharmaceuticals and agrochemicals . They are also of interest in the development of new agricultural products having improved physical, biological, and environmental properties . The development of fast and cost-effective methods for the synthesis of substituted piperidines, including fluoropyridines, is an important task of modern organic chemistry .
Properties
IUPAC Name |
5-ethyl-2-fluoropyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FN/c1-2-6-3-4-7(8)9-5-6/h3-5H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEEJCKGABMHXDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CN=C(C=C1)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30610277 | |
Record name | 5-Ethyl-2-fluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30610277 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
871325-13-2 | |
Record name | 5-Ethyl-2-fluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30610277 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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